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Compound of Interest

Compound Name: MU1787
Cat. No.: B13845929
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of MU1787, a potent and highly selective Homeodomain-interacting protein kinases (HIPKs)
inhibitor. Given that a specific Safety Data Sheet (SDS) for MU1787 is not readily available, this
guide is based on best practices for handling potent, novel research compounds and similar
kinase inhibitors. Adherence to these protocols is paramount for ensuring personnel safety,
experimental integrity, and environmental protection.

Substance Identification and Properties

MU1787 is a chemical compound used in laboratory research, identified as a potent and
selective inhibitor of Homeodomain-interacting protein kinases (HIPKs). As with many novel
research chemicals, comprehensive toxicological data may not be fully available. Therefore, it
is imperative to treat MU1787 as a potentially hazardous substance.
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Identifier

Value

Chemical Name

3-[4-(1,1-Dimethylethyl)phenyl]-5-(1H-1,2,3-
triazol-5-yl)furo[3,2-b]pyridine

CAS Number 2624098-97-9
Molecular Formula C19H18N40
Molecular Weight 318.38 g/mol
Appearance Solid
Solubility 10 mM in DMSO
Solid Powder: -20°C for 12 months, 4°C for 6
Storage months. In Solvent: -80°C for 6 months, -20°C

for 6 months.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the recommended PPE for handling MU1787.
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PPE Category

Item

Specifications and Use

Eye and Face Protection

Safety Goggles with Side
Shields

Must be worn at all times when
handling the solid compound
or solutions to protect against

splashes.

Face Shield

Recommended when there is
a significant risk of splashing,
such as during the preparation

of bulk solutions or sonication.

Skin Protection

Chemical-Resistant Gloves

Nitrile or neoprene gloves are
recommended. Double gloving
is advisable, especially when
handling the pure compound
or concentrated solutions.
Gloves must be changed

immediately if contaminated.

Laboratory Coat

A fully buttoned, long-sleeved
lab coat should be worn to
protect skin and personal

clothing.

Closed-Toe Shoes

Required to protect feet from

potential spills.

Respiratory Protection

Certified Chemical Fume Hood

All handling of the solid form of
MU1787 and preparation of
stock solutions must be
performed in a certified
chemical fume hood to prevent

inhalation of airborne particles.

Safe Handling and Operational Workflow

A systematic approach to handling MU1787 is crucial to minimize exposure risk. The following

workflow outlines the key steps for safely working with this compound.
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Operational Workflow for Safe Handling of MU1787

Preparation
- Don all required PPE.
- Work in a certified chemical fume hood.

Weighing and Aliquoting
- Use dedicated, clean equipment.
- Handle gently to avoid dust generation.
- Tightly seal primary container after use.

Solution Preparation
- Add solvent in the fume hood.
- Cap and mix until fully dissolved.
- Clearly label the solution container.

l

Experimental Use
- Follow specific experimental protocols.
- Maintain containment within the designated area.

l

Decontamination
- Wipe surfaces with an appropriate solvent (e.g., DMSO, ethanol).
- Follow with a soap and water wash.
- Collect all cleaning materials as hazardous waste.

l

Waste Disposal
- Segregate all MU1787 waste.
- Follow institutional hazardous waste procedures.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of MU1787 in a laboratory setting.

Emergency Procedures

In the event of accidental exposure or a spill, immediate and appropriate action is critical.
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Emergency Situation

Immediate Action

Skin Contact

Immediately wash the affected area with
copious amounts of soap and water for at least
15 minutes. Remove contaminated clothing.

Seek medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of
water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

Inhalation difficult, provide oxygen. Seek immediate
medical attention.
) Do NOT induce vomiting. Rinse mouth with
Ingestion

water. Seek immediate medical attention.

Small Spill (Solution)

Absorb the spill with an inert material (e.g.,
vermiculite, sand). Wearing appropriate PPE,
decontaminate the area with a suitable cleaning
agent. Collect all materials in a sealed container

for hazardous waste disposal.

Large Spill

Evacuate the immediate area and follow your
institution's emergency spill response

procedures.

Disposal Plan

All waste containing MU1787 must be treated as hazardous chemical waste.[1][2] Improper

disposal can lead to environmental contamination and pose a risk to public health.
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Waste Stream

Disposal Method

Unused/Expired Solid MU1787

Collect in a clearly labeled, sealed container
designated for "Potent Compound Waste."
Dispose of through your institution's hazardous
waste program. Do not discard in regular trash
or down the drain.[2][3]

Contaminated Labware (e.g., pipette tips, vials,

gloves)

Place in a dedicated, lined hazardous waste
container within the fume hood.[2][3] Seal the
container when full and dispose of as hazardous
waste.[2][3]

Liquid Waste (solutions, rinsates)

Collect in a sealed, properly labeled, and leak-
proof hazardous waste container.[2][3] Do not

pour down the drain.[2][3]

Logical Relationship for Safe Disposal

The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with MU1787.
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Disposal Decision Tree for MU1787

Material potentially
contaminated with MU1787

Is the waste solid?

Is the waste liquid?

Solid Hazardous Waste
'Yes - .
- Seal in a labeled container.

Is the waste a sharp?

Y

Liquid Hazardous Waste
- Collect in a sealed, leak-proof container.

Sharps Hazardous Waste
) . . No
- Place in a designated sharps container.

Dispose through Institutional
Hazardous Waste Program

Click to download full resolution via product page
Caption: A decision tree outlining the proper segregation and disposal of MU1787 waste.

By adhering to these guidelines, researchers can create a safer laboratory environment and
ensure the responsible handling and disposal of the potent kinase inhibitor MU1787. Always
consult your institution's specific safety protocols and Environmental Health and Safety (EHS)
department for additional guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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